3-(4-chlorophenyl)-3-[(3-methoxybenzoyl)amino]propanoic acid

• IUPAC Name: 3-(4-chlorophenyl)-3-[(3-methoxybenzoyl)amino]propanoic acid
• InChI: InChI=1S/C17H16ClNO4/c1-23-14-4-2-3-12(9-14)17(22)19-15(10-16(20)21)11-5-7-13(18)8-6-11/h2-9,15H,10H2,1H3,(H,19,22)(H,20,21)
• InChI Key: FZNQSVNMZZJDHX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC(CC(=O)O)C2=CC=C(C=C2)Cl
• Molecular Formula: C17H16ClNO4
• Molecular Weight: 333.8 g/mol

Description

3-(4-chlorophenyl)-3-[(3-methoxybenzoyl)amino]propanoic acid, also known as MK-886, is a potent and selective inhibitor of 5-lipoxygenase activating protein (FLAP), which plays a crucial role in the biosynthesis of leukotrienes. Leukotrienes are inflammatory mediators that contribute to the pathogenesis of various diseases, including asthma, arthritis, and cardiovascular diseases. In

Mechanism of Action

3-(4-chlorophenyl)-3-[(3-methoxybenzoyl)amino]propanoic acid selectively inhibits FLAP, which is a membrane protein that plays a crucial role in the biosynthesis of leukotrienes. FLAP binds to arachidonic acid and facilitates its transfer to 5-lipoxygenase, which converts it into leukotrienes. By inhibiting FLAP, 3-(4-chlorophenyl)-3-[(3-methoxybenzoyl)amino]propanoic acid reduces the production of leukotrienes and thus reduces inflammation.
Biochemical and Physiological Effects:
3-(4-chlorophenyl)-3-[(3-methoxybenzoyl)amino]propanoic acid has been shown to reduce inflammation in animal models of asthma and arthritis by inhibiting leukotriene biosynthesis. In addition, it has been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models. However, the exact biochemical and physiological effects of 3-(4-chlorophenyl)-3-[(3-methoxybenzoyl)amino]propanoic acid on humans are still unclear and require further investigation.

Advantages and Limitations for Lab Experiments

3-(4-chlorophenyl)-3-[(3-methoxybenzoyl)amino]propanoic acid is a potent and selective inhibitor of FLAP, which makes it a valuable tool for studying the role of leukotrienes in various diseases. However, its use in lab experiments is limited by its low solubility in water and its potential toxicity. In addition, the exact mechanism of action of 3-(4-chlorophenyl)-3-[(3-methoxybenzoyl)amino]propanoic acid on humans is still unclear, which makes it difficult to interpret the results of lab experiments.

Future Directions

There are several future directions for the research on 3-(4-chlorophenyl)-3-[(3-methoxybenzoyl)amino]propanoic acid. One direction is to investigate its potential therapeutic applications in various diseases, including asthma, arthritis, and cancer. Another direction is to explore its mechanism of action on humans and its potential side effects. Furthermore, the development of more potent and selective FLAP inhibitors may lead to the discovery of novel therapies for inflammatory diseases.

Scientific Research Applications

3-(4-chlorophenyl)-3-[(3-methoxybenzoyl)amino]propanoic acid has been extensively studied for its potential therapeutic applications in various diseases, including asthma, arthritis, and cardiovascular diseases. It has been shown to inhibit leukotriene biosynthesis and reduce inflammation in animal models of asthma and arthritis. In addition, 3-(4-chlorophenyl)-3-[(3-methoxybenzoyl)amino]propanoic acid has been found to have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth in animal models.